Cas no 913629-22-8 (2',4'-Dichloro-6-fluoro-biphenyl-2-ol)

• Product Name: 2',4'-Dichloro-6-fluoro-biphenyl-2-ol
• CAS No: 913629-22-8
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• CID: 4995974
• Update Time: 2025-06-25

2',4'-Dichloro-6-fluoro-biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-6-fluoro-biphenyl-2-ol
• [1,1'-Biphenyl]-2-ol, 2',4'-dichloro-6-fluoro-
• 2',4'-dichloro-6-fluorobiphenyl-2-ol
• 2-(2,4-dichlorophenyl)-3-fluorophenol

• Inchi： 1S/C12H7Cl2FO/c13-7-4-5-8(9(14)6-7)12-10(15)2-1-3-11(12)16/h1-6,16H
• InChI Key： LMBBLDLIUQQCLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CC=1O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2',4'-Dichloro-6-fluoro-biphenyl-2-ol

Comprehensive Overview of 2',4'-Dichloro-6-fluoro-biphenyl-2-ol (CAS No. 913629-22-8): Properties, Applications, and Industry Insights

2',4'-Dichloro-6-fluoro-biphenyl-2-ol (CAS No. 913629-22-8) is a specialized halogenated biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of fluorinated biphenyls, which are increasingly studied for their potential in drug discovery and material science. The presence of chloro and fluoro substituents on the biphenyl backbone enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated organic compounds like 2',4'-Dichloro-6-fluoro-biphenyl-2-ol has surged, driven by their applications in developing high-performance materials and bioactive molecules. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, where its electron-withdrawing groups facilitate targeted molecular modifications. The compound’s CAS No. 913629-22-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods for halogenated compounds. 2',4'-Dichloro-6-fluoro-biphenyl-2-ol is no exception, with scientists investigating green chemistry approaches to reduce environmental impact. Questions like "How to optimize the yield of 913629-22-8 using catalytic processes?" or "What are the alternatives to traditional halogenation techniques?" dominate forums and search engines, highlighting the compound’s alignment with modern research priorities.

The physicochemical properties of 2',4'-Dichloro-6-fluoro-biphenyl-2-ol further underscore its versatility. Its lipophilicity and stability under varying pH conditions make it suitable for formulations requiring prolonged shelf life. Additionally, its molecular weight and solubility profile are critical parameters for industrial-scale production, often discussed in patent literature and technical datasheets.

From an SEO perspective, keywords such as "buy 2',4'-Dichloro-6-fluoro-biphenyl-2-ol", "CAS 913629-22-8 supplier", and "fluorinated biphenyl synthesis" are highly searched, indicating commercial and academic interest. Manufacturers and suppliers often emphasize batch consistency and regulatory compliance to meet the needs of global clients. This compound’s niche yet growing market underscores its potential in custom synthesis and contract research.

In conclusion, 2',4'-Dichloro-6-fluoro-biphenyl-2-ol (CAS No. 913629-22-8) represents a convergence of innovation and practicality in organic chemistry. Its applications span drug development, material science, and industrial processes, making it a compound of enduring significance. As research advances, its role in next-generation therapeutics and sustainable technologies will likely expand, solidifying its place in the scientific landscape.